N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide

• IUPAC Name: N-[(E)-(3-nitrophenyl)methylideneamino]-4-phenylbenzamide
• InChI: InChI=1S/C20H15N3O3/c24-20(22-21-14-15-5-4-8-19(13-15)23(25)26)18-11-9-17(10-12-18)16-6-2-1-3-7-16/h1-14H,(H,22,24)/b21-14+
• InChI Key: OKGLCWUXDWLGIE-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H15N3O3
• Molecular Weight: 345.4 g/mol

Description

N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide, also known as NBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide is based on its ability to undergo photochemical reactions, which can lead to the generation of reactive oxygen species (ROS) that can damage biological molecules such as DNA and proteins. In addition, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide can undergo reduction reactions that can lead to the formation of HNO, which has been shown to have beneficial effects in various biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide have been studied extensively. For instance, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been shown to induce apoptosis in cancer cells through the generation of ROS. In addition, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. Furthermore, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide is its ability to undergo photochemical reactions, which can be used for the generation of ROS in biological systems. In addition, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide is relatively easy to synthesize using different methods. However, one of the limitations of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide is its potential toxicity, which can limit its applications in certain biological systems.

Future Directions

There are several future directions for the research on N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide. For instance, further studies are needed to elucidate the mechanism of action of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide in different biological systems. In addition, the development of new synthesis methods for N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide and its derivatives can lead to the discovery of new compounds with potential applications in drug discovery. Furthermore, the use of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide in combination with other compounds or therapies can lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide can be achieved using different methods, including the reaction between 3-nitrobenzaldehyde and 4-biphenylcarbohydrazide in the presence of a catalyst or solvent. Another method involves the reaction between 3-nitrobenzaldehyde and 4-biphenylcarbohydrazide in the presence of an acid catalyst. The yield of N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide can vary depending on the synthesis method used.

Scientific Research Applications

N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been widely used in scientific research due to its potential applications in various fields. For instance, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been used as a fluorescent probe for the detection of nitroxyl (HNO) in biological systems. In addition, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Furthermore, N'-(3-nitrobenzylidene)-4-biphenylcarbohydrazide has been used as a precursor for the synthesis of other compounds with potential applications in drug discovery.